Cas no 64230-10-0 (Benzenamine, 2-bromo-N,N,5-trimethyl-)

Benzenamine, 2-bromo-N,N,5-trimethyl- structure
64230-10-0 structure
Product Name:Benzenamine, 2-bromo-N,N,5-trimethyl-
CAS No:64230-10-0
MF:C9H12BrN
MW:214.102281570435
CID:1680779
Update Time:2024-09-03

Benzenamine, 2-bromo-N,N,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-bromo-N,N,5-trimethyl-
    • 2-BROMO-N,N,5-TRIMETHYLANILINE
    • Inchi: 1S/C9H12BrN/c1-7-4-5-8(10)9(6-7)11(2)3/h4-6H,1-3H3
    • InChI Key: QRPSRXIDVBOPCC-UHFFFAOYSA-N
    • SMILES: C1(N(C)C)=CC(C)=CC=C1Br

Computed Properties

  • Exact Mass: 213.01536
  • Monoisotopic Mass: 213.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.339±0.06 g/cm3(Predicted)
  • Boiling Point: 257.7±28.0 °C(Predicted)
  • PSA: 3.24
  • pka: 4.52±0.28(Predicted)
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